Cas no 1463457-51-3 (methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate)

• Product Name: methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate
• CAS No: 1463457-51-3
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 4601327
• Update Time: 2025-05-23

methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 5-bromo-2,3-dihydro-, methyl ester, (-)-

• Inchi： 1S/C10H9BrO3/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-4,9H,5H2,1H3
• InChI Key： VQTZTTWQSQRVDK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2CC1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate

Recent Advances in the Application of Methyl 5-Bromo-2,3-dihydro-1-benzofuran-2-carboxylate (CAS: 1463457-51-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate (CAS: 1463457-51-3) is a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic benefits.

One of the most notable applications of methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate is its role as a building block in the synthesis of benzofuran derivatives. These derivatives have shown promising activity as kinase inhibitors, making them valuable candidates for cancer therapy. Recent studies have demonstrated that modifications to the benzofuran core can enhance selectivity and potency against specific kinase targets, such as EGFR and VEGFR, which are critical in tumor growth and angiogenesis.

In addition to its use in oncology, this compound has also been investigated for its potential in treating neurological disorders. Research published in 2023 revealed that benzofuran-based analogs derived from methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate exhibit neuroprotective effects in models of Alzheimer's disease. These findings suggest that the compound could serve as a scaffold for developing drugs targeting amyloid-beta aggregation and neuroinflammation.

The synthetic versatility of methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate has been further explored in recent studies. Advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to functionalize the benzofuran core, enabling the creation of diverse libraries of compounds for high-throughput screening. These efforts have led to the identification of several lead compounds with improved pharmacokinetic properties and reduced toxicity profiles.

Despite these advancements, challenges remain in optimizing the bioavailability and metabolic stability of benzofuran-based therapeutics. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. For instance, recent work has investigated the use of prodrug approaches to enhance the delivery of methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate derivatives to target tissues.

In conclusion, methyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate (CAS: 1463457-51-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in kinase inhibition and neuroprotection highlight its potential as a versatile scaffold for drug discovery. Future studies will likely focus on refining its derivatives to overcome current limitations and translate these findings into clinically viable therapies.